Cas no 726169-73-9 (Mocetinostat)

Mocetinostat (mgcd0103) is a potent, orally and isoform selective HDAC (class i/iv) inhibitor with IC50 of 0.15,0.29,1.66, and 0.59 for HDAC1, HDAC2, HDAC3, and hdac11, respectively μ M. Mocetinostat did not inhibit HDAC4, hdac5, HDAC6, HDAC7 or hdac8

Mocetinostat structure

Product Name:Mocetinostat

CAS No:726169-73-9

Molecular Formula:C₂₃H₂₀N₆O

Molecular Weight:396.4445

MDL:MFCD10565970

CID:68699

PubChem ID:9865515

Mocetinostat Properties

Names and Identifiers

- N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide
- Mocetinostat (MGCD0103)
- Mocetinostat
- MGCD0103
- Mocetinostat (MGCD0103,MG-0103)
- MOCETINOSTAT, FREE BASE
- N-(2-aminophenyl)-4-[[(4-pyridin-3-ylpyrimidin-2-yl)amino]methyl]benzamide
- MGCD010,3Mocetinostat
- MGCD-0103
- Mocetinostat,MGCD0103
- MGCD 0103
- MGCD0103 (Mocetinostat)
- MGCD0103(Mocetinostat)
- Mocetinostat (MGCD0103, MG0103)
- A6GWB8T96J
- Mocetinostat (USAN/INN)
- N-(2-aminophenyl)-4-[[[4-(3-pyridyl)pyrimidin-2-yl]amino]methyl]benzamide
- N-(2-aminophenyl)-4-({[4-(pyridin-3-yl)pyrimidin-2-yl
- CHEMBL272980
- CCG-208763
- Myeloperoxidase (USAN)
- BCP9000925
- NSC-760143
- 9003-99-0
- BRD-K16485616-001-01-4
- BDBM24624
- 726169-73-9
- n-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide
- D09641
- Q424869
- Mocetinostat [USAN]
- CHEBI:94525
- HY-12164
- J-522866
- HRNLUBSXIHFDHP-UHFFFAOYSA-N
- NSC760143
- MG 0103
- MG-0103
- N-(2-aminophenyl)-4-({[4-(pyridin-3-yl)pyrimidin-2-yl]amino}methyl)benzamide
- MOCETINOSTAT [WHO-DD]
- Mocetinostat (MGCD-0103)
- NCGC00263182-01
- NCGC00263182-02
- MLS006010181
- BRD-K16485616-001-04-8
- BD-0114
- NCGC00263182-11
- FT-0741876
- N-(2-aminophenyl)-4-((4-(pyridin-3-yl)pyrimidin-2-ylamino)methyl)benzamide
- SMR004701289
- GTPL7008
- DB11830
- BCP01814
- Benzamide, N-(2-aminophenyl)-4-(((4-(3-pyridinyl)-2-pyrimidinyl)amino)methyl)-
- AKOS016340325
- Mocetinostat [USAN:INN]
- FT-0627651
- EX-A049
- D09643
- N-(2-aminophenyl)-4-(((4-(pyridin-3-yl)pyrimidin-2-yl)amino)methyl)benzamide
- MOCETINOSTAT [INN]
- N-(2-Aminophenyl)-4-((4-pyridin-3-ylpyrimidin-2-ylamino)methyl)benzamide
- HMS3426I07
- N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide;MGCD0103;Mocetinostat;MGCD0103(Mocetinostat)
- 726169-73-9 (free base)
- s1122
- UNII-A6GWB8T96J
- MFCD10565970
- NS00071043
- SW218130-2
- SCHEMBL157027
- BCPP000163
- CS-0502
- Peroxidase
- DTXSID80222945
- AU-004/43508107
- N-(2-aminophenyl)-4-({[4-(3-pyridinyl)-2-pyrimidinyl]amino}methyl)benzamide
- HMS3654K06
- MG0103
- AC-30281
- SB16666
- STL556086
- BRD-K16485616-001-12-1
- BRD-K16485616-001-08-9
- MGCD0103 (Mocetinostat)?
- BBL102287
- BRD-K16485616-001-13-9
- +Expand
- MDL： MFCD10565970
- InChIKey： HRNLUBSXIHFDHP-UHFFFAOYSA-N
- Inchi： 1S/C23H20N6O/c24-19-5-1-2-6-21(19)28-22(30)17-9-7-16(8-10-17)14-27-23-26-13-11-20(29-23)18-4-3-12-25-15-18/h1-13,15H,14,24H2,(H,28,30)(H,26,27,29)
- SMILES： O=C(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1)N([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])[H]

Computed Properties

Exact Mass: 396.17000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 396.16985928g/mol
Heavy Atom Count: 30
Complexity: 538
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 106

Experimental Properties

LogP: 4.71240
PSA: 105.82000
Refractive Index: 1.73
Boiling Point: No data available
Melting Point: No data available
Flash Point: No data available
Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(126.12 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
Color/Form: No data available
Density: 1.341

Mocetinostat Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Mocetinostat Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Mocetinostat Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0039R9-1mg	N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide	726169-73-9	98%	1mg	$8.00	2024-04-21
A2B Chem LLC	AB51813-1mg	Mocetinostat	726169-73-9	98%	1mg	$7.00	2024-04-19
abcr	AB479282-10 mg	N-(2-Aminophenyl)-4-([[4-(pyridin-3-yl)pyrimidin-2-yl]amino]methyl)benzamide; .	726169-73-9		10mg	€144.40	2023-04-20
Ambeed	A102453-1mg	N-(2-Aminophenyl)-4-(((4-(pyridin-3-yl)pyrimidin-2-yl)amino)methyl)benzamide	726169-73-9	98%	1mg	$9.0	2024-04-17
Axon Medchem	2505-5 mg	Mocetinostat	726169-73-9	99%	5mg	€80.00	2023-07-10
ChemScence	CS-0502-10mg	Mocetinostat	726169-73-9	99.43%	10mg	$66.0	2022-04-26
DC Chemicals	DC7196-100 mg	MGCD0103 (Mocetinostat)	726169-73-9	>98%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D379774-10mg	N-(2-aminophenyl)-4-((4-(pyridin-3-yl)pyrimidin-2-ylamino)methyl)benzamide	726169-73-9	98%	10mg	$250	2022-09-06
Key Organics Ltd	BD-0114-1MG	Mocetinostat	726169-73-9	>97%	1mg	£36.00	2023-09-07
LKT Labs	M2409-5 mg	MGCD-0103	726169-73-9	≥98%	5mg	$69.00	2023-07-10

Mocetinostat Synthesis

Mocetinostat Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:726169-73-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:726169-73-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:726169-73-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Mocetinostat Related Literature

1. Small molecule inhibitors in pancreatic cancer

Jufeng Sun,Cecilia C. Russell,Christopher J. Scarlett,Adam McCluskey RSC Med. Chem. 2020 11 164
2. Histone deacetylase inhibitors for the treatment of cancer stem cells

M. Dvorakova,T. Vanek Med. Chem. Commun. 2016 7 2217
3. Development of second generation epigenetic agents

Philip Jones Med. Chem. Commun. 2012 3 135
4. Small-molecular modulators of cancer-associated epigenetic mechanisms

Yukihiro Itoh,Takayoshi Suzuki,Naoki Miyata Mol. BioSyst. 2013 9 873
5. Total synthesis and biological evaluation of histone deacetylase inhibitor WF-3161

Michael Kohr,Niklas Papenkordt,Manfred Jung,Uli Kazmaier Org. Biomol. Chem. 2023 21 4382
6. Development of second generation epigenetic agents

Philip Jones Med. Chem. Commun. 2012 3 135
7. Small-molecular modulators of cancer-associated epigenetic mechanisms

Yukihiro Itoh,Takayoshi Suzuki,Naoki Miyata Mol. BioSyst. 2013 9 873
8. Synthesis and antiproliferative assay of triazolyl-2,2-dimethyl-3-phenylpropanoates as potential HDAC inhibitors

Samir El-Rayes,Gomaa M. S.,Abouelmagd A.,Walid Fathalla,Ibrahim. A. I. Ali RSC Adv. 2019 9 13896
9. Chimerically designed HDAC- and tyrosine kinase inhibitors. A series of erlotinib hybrids as dual-selective inhibitors of EGFR, HER2 and histone deacetylases

Thomas Beckers,Siavosh Mahboobi,Andreas Sellmer,Matthias Winkler,Emerich Eichhorn,Herwig Pongratz,Thomas Maier,Thomas Ciossek,Thomas Baer,Gerhard Kelter,Heinz-Herbert Fiebig,Mathias Schmidt Med. Chem. Commun. 2012 3 829

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Purity:95%+

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Cas no 726169-73-9 (Mocetinostat)

Mocetinostat Properties

Names and Identifiers

Computed Properties

Experimental Properties

Mocetinostat Security Information

Mocetinostat Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Mocetinostat Price

Mocetinostat Synthesis

Mocetinostat Suppliers

Mocetinostat Related Literature

Related Categories

726169-73-9 (Mocetinostat) Related Products